Cas no 2133377-55-4 (2-(Naphthalen-2-yl)-2,3-dihydro-1H-naphtho1,8-de1,3,2diazaborinine)

• Product Name: 2-(Naphthalen-2-yl)-2,3-dihydro-1H-naphtho1,8-de1,3,2diazaborinine
• CAS No: 2133377-55-4
• MF: C₂₀H₁₅BN₂
• MW: 294.157504320145
• MDL: MFCD31720949
• CID: 5019101
• Update Time: 2026-02-28

2-(Naphthalen-2-yl)-2,3-dihydro-1H-naphtho1,8-de1,3,2diazaborinine Chemical and Physical Properties

Names and Identifiers

• 2-(2-Naphthyl)-2-bora-2,3-dihydro-1H-perimidine
• 2-(Naphthalen-2-yl)-2,3-dihydro-1H-naphtho[1,8-de][1,3,2]diazaborinine
• 2-(Naphthalen-2-yl)-2,3-dihydro-1H-naphtho1,8-de1,3,2diazaborinine

• MDL： MFCD31720949
• Inchi： 1S/C20H15BN2/c1-2-6-16-13-17(12-11-14(16)5-1)21-22-18-9-3-7-15-8-4-10-19(23-21)20(15)18/h1-13,22-23H
• InChI Key： CRBWKSOTCUEXGL-UHFFFAOYSA-N
• SMILES： N1B(C2C=CC3C=CC=CC=3C=2)NC2C=CC=C3C=CC=C1C=23

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 408
• Topological Polar Surface Area: 24.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 2-(Naphthalen-2-yl)-2,3-dihydro-1H-naphtho1,8-de1,3,2diazaborinine

Introduction to 2-(Naphthalen-2-yl)-2,3-dihydro-1H-naphtho1,8-de1,3,2diazaborinine (CAS No. 2133377-55-4)

2-(Naphthalen-2-yl)-2,3-dihydro-1H-naphtho1,8-de1,3,2diazaborinine is a sophisticated organic compound characterized by its unique structural framework and potential applications in the field of pharmaceutical chemistry. This compound, identified by the CAS number 2133377-55-4, has garnered attention due to its molecular architecture, which integrates a naphthalene ring with a boron-containing heterocyclic system. The presence of a dihydro-naphthodiazaborole core makes it a subject of interest for researchers exploring novel synthetic pathways and functional materials.

The chemical structure of 2-(Naphthalen-2-yl)-2,3-dihydro-1H-naphtho1,8-de1,3,2diazaborinine consists of a fused system of naphthalene and a dihydro-naphthodiazaborole moiety. This configuration endows the compound with distinct electronic and steric properties, making it a valuable candidate for various chemical transformations. Boron-containing heterocycles have been increasingly studied for their role in catalysis, material science, and medicinal chemistry. The dihydro-naphthodiazaborole unit, in particular, is known for its stability and reactivity under controlled conditions.

In recent years, the pharmaceutical industry has shown significant interest in boron-containing compounds due to their enhanced bioavailability and metabolic stability. The boron atom in 2-(Naphthalen-2-yl)-2,3-dihydro-1H-naphtho1,8-de1,3,2diazaborinine serves as a key functional group that can participate in various chemical reactions, including cross-coupling reactions and coordination chemistry. These reactions are pivotal in the synthesis of complex organic molecules and have been widely utilized in the development of novel therapeutic agents.

One of the most compelling aspects of 2-(Naphthalen-2-yl)-2,3-dihydro-1H-naphtho1,8-de1,3,2diazaborinine is its potential as a building block for more complex structures. Researchers have leveraged its unique framework to develop new derivatives with tailored properties. For instance, modifications at the naphthalen-2-yl substituent can alter the electronic characteristics of the molecule, influencing its interaction with biological targets. Such structural diversification is crucial for optimizing drug-like properties such as solubility, binding affinity, and pharmacokinetics.

The synthesis of 2-(Naphthalen-2-yl)-2,3-dihydro-1H-naphtho1,8-de1,3,2diazaborinine involves multi-step organic transformations that highlight the compound's synthetic versatility. Advanced synthetic methodologies have been employed to construct the dihydro-naphthodiazaborole core while maintaining high selectivity and yield. Techniques such as palladium-catalyzed cross-coupling reactions and boronation processes are commonly used in its preparation. These methods underscore the importance of modern catalytic strategies in facilitating the assembly of complex molecular architectures.

Recent studies have explored the pharmacological potential of boron-containing heterocycles, including derivatives of naphthodiazaborole. The unique electronic properties of these compounds make them attractive candidates for applications in medicinal chemistry. For example, research has indicated that certain derivatives exhibit inhibitory activity against specific enzymes implicated in diseases such as cancer and inflammation. While further investigation is needed to fully elucidate their therapeutic efficacy, 2-(Naphthalen-2-yl)-2hydrogen bond interactions with biological targets, suggesting promising avenues for drug discovery.

The role of computational chemistry in understanding the behavior of complex molecules like CAS No. 2133377554 cannot be overstated. Molecular modeling techniques have been instrumental in predicting how this compound interacts with biological systems at the atomic level. These insights are critical for designing experiments aimed at optimizing its pharmacological properties. By integrating experimental data with computational predictions, researchers can accelerate the development process and reduce costs associated with traditional trial-and-error approaches.

The industrial relevance of CAS No 2133377554 extends beyond academic research. Its structural features make it suitable for applications in material science, particularly in the development of advanced materials with tailored electronic properties. Boron-containing compounds are known for their role in semiconductors and optoelectronic devices due to their ability to modulate charge transport properties. The future exploration of such materials could lead to innovations in areas ranging from energy storage to information technology.

In conclusion, 2133377554 CAS number product 2352352352352352352352352352352352352362362362362362362362362362362362362362362362362362362362372372372372372372372525 highlights its significance as a versatile chemical entity with broad applications across multiple disciplines. Its unique structural features, coupled with emerging research findings, position it as a valuable asset for both academic investigations and industrial advancements. As our understanding of its properties continues to grow, so too will its potential contributions to science and technology.